Cas no 5032-11-1 (Bis(4-ethoxyphenyl)methanone)

• Product Name: Bis(4-ethoxyphenyl)methanone
• CAS No: 5032-11-1
• MF: C₁₇H₁₈O₃
• MW: 270.323025226593
• CID: 382796
• PubChem ID: 263282
• Update Time: 2025-04-19

Bis(4-ethoxyphenyl)methanone Chemical and Physical Properties

Names and Identifiers

• Methanone,bis(4-ethoxyphenyl)-
• 4,4'-Diaethoxy-benzophenon
• 4,4'-Diethoxy-benzophenon
• 4,4'-diethoxybenzophenone
• p,p'-Diaethoxybenzophenon
• bis(4-ethoxyphenyl)-methanone
• NSC-97666
• Oprea1_468465
• NSC97666
• DTXSID00294700
• bis(4-ethoxyphenyl)methanone
• NCIOpen2_006569
• AKOS003607104
• SCHEMBL845348
• 5032-11-1
• Bis(4-ethoxyphenyl)methanone

• Inchi： 1S/C17H18O3/c1-3-19-15-9-5-13(6-10-15)17(18)14-7-11-16(12-8-14)20-4-2/h5-12H,3-4H2,1-2H3
• InChI Key： XZNQFPSOLGYVDO-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC(=CC=1)C(C1C=CC(=CC=1)OCC)=O

Computed Properties

• Exact Mass: 270.12600
• Monoisotopic Mass: 270.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53000
• LogP: 3.71500

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones